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Compound of Interest

Compound Name:
5-Bromo-3-fluoro-2-

hydroxybenzaldehyde

Cat. No.: B1273059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Bromo-3-fluoro-2-
hydroxybenzaldehyde, a halogenated salicylaldehyde derivative. It serves as a crucial

building block in the synthesis of Schiff bases and other complex organic molecules, with

significant potential in materials science and medicinal chemistry. This document outlines its

chemical and physical properties, safety and handling protocols, synthesis methodologies, and

key applications.

Chemical and Physical Properties
5-Bromo-3-fluoro-2-hydroxybenzaldehyde, also known as 5-Bromo-3-fluorosalicylaldehyde,

is a multifunctional organic compound.[1] Its core structure is a benzene ring substituted with

bromo, fluoro, hydroxyl, and aldehyde functional groups.[1] These groups impart unique

reactivity, making it a valuable intermediate in various synthetic pathways.

Table 1: Chemical Identifiers and Descriptors
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Identifier Value

CAS Number 251300-28-4[1][2][3][4]

IUPAC Name 5-bromo-3-fluoro-2-hydroxybenzaldehyde[2]

Synonyms 5-Bromo-3-fluorosalicylaldehyde[1][3]

Molecular Formula C₇H₄BrFO₂[1][2]

SMILES C1=C(C=C(C(=C1C=O)O)F)Br[2]

InChI
InChI=1S/C7H4BrFO2/c8-5-1-4(3-

10)7(11)6(9)2-5/h1-3,11H[2]

InChIKey YYCQXIWKIRQWHN-UHFFFAOYSA-N[2]

Table 2: Physical and Chemical Properties

Property Value

Molecular Weight 219.01 g/mol [1][2]

Appearance Solid (form)

Melting Point 112 °C – 116 °C[1]

Purity >97%[1]

Safety and Hazard Information
Proper handling of 5-Bromo-3-fluoro-2-hydroxybenzaldehyde is essential in a laboratory

setting. It is classified as an irritant.[2] The following tables summarize its GHS classifications

and necessary precautionary measures.

Table 3: GHS Hazard Classification
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Hazard Class Hazard Statement

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[2]

Serious Eye Damage/Eye Irritation (Category 2) H319: Causes serious eye irritation[2]

Specific Target Organ Toxicity, Single Exposure

(Category 3)
H335: May cause respiratory irritation[2]

Table 4: Precautionary Statements and PPE

Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[2]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[2]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[2]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P501
Dispose of contents/container to an approved

waste disposal plant.[2]

Synthesis and Experimental Protocols
While a specific, detailed synthesis protocol for 5-Bromo-3-fluoro-2-hydroxybenzaldehyde is

not readily available in the provided search results, a general synthetic approach can be

inferred from the synthesis of structurally similar compounds, such as 3-bromo-5-fluoro-4-

hydroxybenzaldehyde. The synthesis typically involves the electrophilic substitution of a

substituted phenol.
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General Synthetic Workflow:

A plausible synthesis route would start with 3-fluoro-2-hydroxybenzaldehyde (3-

fluorosalicylaldehyde), which is commercially available. The subsequent step would be a

regioselective bromination reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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